![molecular formula C16H27NO3 B4854465 2-[(4-butoxy-3-methoxybenzyl)amino]-2-methyl-1-propanol](/img/structure/B4854465.png)
2-[(4-butoxy-3-methoxybenzyl)amino]-2-methyl-1-propanol
Overview
Description
2-[(4-butoxy-3-methoxybenzyl)amino]-2-methyl-1-propanol, also known as BMMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that belongs to the class of beta-blockers, which are commonly used to treat hypertension and cardiovascular diseases. BMMP has been found to exhibit promising results in various scientific research studies, making it an interesting topic for further investigation.
Mechanism of Action
2-[(4-butoxy-3-methoxybenzyl)amino]-2-methyl-1-propanol works by blocking the beta-adrenergic receptors in the body, which are responsible for regulating the sympathetic nervous system. This results in a decrease in heart rate and blood pressure, making it an effective treatment for hypertension and cardiovascular diseases.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the inhibition of the production of pro-inflammatory cytokines and the reduction of oxidative stress. It has also been found to exhibit antiangiogenic properties, making it a promising candidate for the treatment of cancer.
Advantages and Limitations for Lab Experiments
2-[(4-butoxy-3-methoxybenzyl)amino]-2-methyl-1-propanol has several advantages as a research tool, including its ability to selectively target beta-adrenergic receptors and its potential applications in various fields. However, it also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanisms of action.
Future Directions
There are several future directions for research on 2-[(4-butoxy-3-methoxybenzyl)amino]-2-methyl-1-propanol, including the investigation of its potential applications in the treatment of various diseases, the development of more efficient synthesis methods, and the exploration of its mechanisms of action at the molecular level.
In conclusion, this compound is a promising compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is necessary to fully understand its potential and to develop more efficient methods for its synthesis and application.
Scientific Research Applications
2-[(4-butoxy-3-methoxybenzyl)amino]-2-methyl-1-propanol has been used extensively in scientific research studies due to its potential applications in various fields. It has been found to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases, including cancer and neurodegenerative disorders.
properties
IUPAC Name |
2-[(4-butoxy-3-methoxyphenyl)methylamino]-2-methylpropan-1-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27NO3/c1-5-6-9-20-14-8-7-13(10-15(14)19-4)11-17-16(2,3)12-18/h7-8,10,17-18H,5-6,9,11-12H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDECTQIXWHWWAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1)CNC(C)(C)CO)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.